N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide

• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38 g/mol
• IUPAC Name: N-butan-2-yl-4-ethoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C13H21NO3S/c1-5-11(4)14-18(15,16)12-7-8-13(17-6-2)10(3)9-12/h7-9,11,14H,5-6H2,1-4H3
• InChI Key: OQVLCNAAFKPVPE-UHFFFAOYSA-N
• SMILES: CCC(C)NS(=O)(=O)C1=CC(=C(C=C1)OCC)C

Description

N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide, also known as BES, is a sulfonamide compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. BES has been used in various fields of research, including biochemistry, pharmacology, and physiology.

Mechanism of Action

N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide inhibits the activity of CA by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate. This results in a decrease in the intracellular pH, which can lead to various physiological and biochemical effects. N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has been shown to selectively inhibit the activity of CA II, CA VII, and CA IX isoforms.
Biochemical and Physiological Effects
N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by decreasing the intracellular pH and inducing apoptosis. N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has also been shown to reduce intraocular pressure in glaucoma patients by inhibiting the activity of CA in the ciliary body. In addition, N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has been shown to reduce seizure activity in animal models of epilepsy by inhibiting the activity of CA in the brain.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has several advantages as a research tool. It is a selective inhibitor of CA activity, which allows researchers to study the specific isoforms of CA that are involved in various biological processes. N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide is also membrane-impermeable, which allows researchers to selectively inhibit CA activity in the cytosol of cells. However, N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has some limitations as a research tool. It can be toxic to cells at high concentrations, which can limit its use in some experiments. In addition, N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide can be unstable in aqueous solutions, which can affect its potency.

Future Directions

There are several future directions for the use of N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide in scientific research. One area of research is the development of N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide analogs that have improved stability and potency. Another area of research is the use of N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide in combination with other drugs to enhance their efficacy. N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has also been proposed as a potential therapeutic agent for the treatment of various diseases, including cancer, glaucoma, and epilepsy. Further research is needed to determine the safety and efficacy of N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide in these applications.

Synthesis Methods

The synthesis of N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide involves the reaction of 4-ethoxy-3-methylbenzenesulfonyl chloride with sec-butylamine in the presence of a base. The reaction yields N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide as a white crystalline solid with a high yield. The purity of N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide can be further enhanced by recrystallization.

Scientific Research Applications

N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has been extensively used in scientific research as a membrane-impermeable sulfonamide that can be used to selectively inhibit carbonic anhydrase (CA) activity in the cytosol of cells. It has been used to study the physiological and biochemical functions of CA in various biological systems, including plants, animals, and humans. N-(sec-butyl)-4-ethoxy-3-methylbenzenesulfonamide has also been used as a tool to study the role of CA in various diseases, including cancer, glaucoma, and epilepsy.